Cas no 3216-99-7 (Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-)

• Product Name: Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-
• CAS No: 3216-99-7
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 316328
• PubChem ID: 76684
• Update Time: 2025-04-19

Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-
• 3-[2-[2-(2-cyanoethylamino)ethylamino]ethylamino]propanenitrile
• 3,3'-(Iminobis(ethyleneimino))dipropiononitrile
• 3,3'-[iminobis(ethane-2,1-diylimino)]dipropanenitrile
• 4,7,10-Triazatridecanedinitrile
• Bis(cyanoethyl)diethylenetriamine
• Propanenitrile, 3,3'-(iminobis(1,2-ethanediylimino))bis-
• Propanenitrile, 3,3'-(iminobis(2,1-ethanediylimino))bis-
• 3216-99-7
• Propanenitrile, 3,3'-[iminobis(2,1-ethanediylimino)]bis-
• Bis[N-(2-cyanoethyl)]diethylenetriamine
• EINECS 221-737-6
• Propanenitrile, 3-((2-((2-aminoethyl)amino)ethyl)amino)-, N-(2-cyanoethyl) deriv.
• NS00029225
• 4,7,10-triaza-tridecane dinitrile
• 74849-88-0
• DTXSID2062909
• SCHEMBL11144102
• Bis(N-(2-cyanoethyl))diethylenetriamine

• Inchi： 1S/C10H19N5/c11-3-1-5-13-7-9-15-10-8-14-6-2-4-12/h13-15H,1-2,5-10H2
• InChI Key： MGXGZXIKVYRCGW-UHFFFAOYSA-N
• SMILES： N(CCNCCC#N)CCNCCC#N

Computed Properties

• Exact Mass: 209.16427
• Monoisotopic Mass: 209.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.7A^2

Experimental Properties

• Density: 1.011
• Boiling Point: 434.5°Cat760mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.482
• PSA: 83.67